Cas no 66937-98-2 (2-methyl-2-Piperidinecarboxylic acid ethyl ester)

• Product Name: 2-methyl-2-Piperidinecarboxylic acid ethyl ester
• CAS No: 66937-98-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 395538
• PubChem ID: 13205594
• Update Time: 2025-10-29

2-methyl-2-Piperidinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-Piperidinecarboxylic acid ethyl ester
• 2-Piperidinecarboxylic acid, 2-Methyl-, ethyl ester
• ethyl 2-methylpiperidine-2-carboxylate
• 66937-98-2
• EN300-374459
• DTXSID80527629
• SCHEMBL17476070
• Ethyl2-methylpiperidine-2-carboxylate

• Inchi： 1S/C9H17NO2/c1-3-12-8(11)9(2)6-4-5-7-10-9/h10H,3-7H2,1-2H3
• InChI Key： BVNBHFNAVYZTGW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(C)CCCCN1)=O

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-methyl-2-Piperidinecarboxylic acid ethyl ester

2-Methyl-2-Piperidinecarboxylic Acid Ethyl Ester (CAS No. 66937-98-2): A Comprehensive Overview

Introduction to 2-Methyl-2-Piperidinecarboxylic Acid Ethyl Ester

2-Methyl-2-piperidinecarboxylic acid ethyl ester, also identified by its CAS registry number 66937-98-2, is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied due to their unique structural properties and potential biological activities. The molecule consists of a piperidine ring substituted with a methyl group at the 2-position and an ethyl ester group attached to the carboxylic acid moiety, making it a valuable intermediate in organic synthesis.

Structural Features and Synthesis

The structure of 2-methyl-2-piperidinecarboxylic acid ethyl ester is characterized by a six-membered piperidine ring, which is partially saturated and contains one nitrogen atom. The methyl group at the 2-position introduces steric hindrance, while the ethyl ester group enhances solubility and reactivity. This compound can be synthesized through various methods, including nucleophilic substitution, condensation reactions, or catalytic hydrogenation. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are particularly valuable in drug discovery.

Applications in Pharmaceutical Research

One of the most promising applications of 2-methyl-2-piperidinecarboxylic acid ethyl ester lies in its use as an intermediate in pharmaceutical research. The compound serves as a building block for synthesizing bioactive molecules with potential therapeutic effects. For instance, derivatives of this compound have been explored for their anti-inflammatory, analgesic, and anticonvulsant properties. Recent studies have highlighted its role in modulating ion channels and neurotransmitter systems, making it a candidate for treating neurological disorders such as epilepsy and chronic pain.

Role in Organic Chemistry and Material Science

Beyond pharmaceutical applications, 2-methyl-2-piperidinecarboxylic acid ethyl ester finds utility in organic chemistry as a chiral auxiliary or catalyst in asymmetric synthesis. Its ability to induce asymmetry in chemical reactions has made it a valuable tool for synthesizing complex molecules with high enantioselectivity. Additionally, this compound has been investigated for its potential in material science, particularly in the development of novel polymers and coatings with enhanced mechanical properties.

Environmental Considerations and Safety Profile

As with any chemical compound, understanding the environmental impact and safety profile of 2-methyl-2-piperidinecarboxylic acid ethyl ester is crucial. Recent studies have focused on its biodegradability and toxicity profiles to ensure sustainable use. The compound is generally considered non-toxic under normal handling conditions; however, proper precautions should be taken during synthesis and storage to prevent exposure to sensitive environments.

Conclusion: Future Prospects and Research Directions

In conclusion, 2-methyl-2-piperidinecarboxylic acid ethyl ester (CAS No. 66937-98-2) stands out as a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules and advanced materials. As research continues to uncover new potentials for this compound, its role in driving innovation across various industries is expected to grow significantly.